Trimethoprim lactate
Trimethoprim lactate
Trimethoprim is a bactericidal dihydrofolate reductase inhibitor. Trimethoprim prevents bacteria from taking up folic acid which is used to synthesize the essential DNA nucleotide thymine.
Brand Name:
Vulcanchem
CAS No.:
23256-42-0
VCID:
VC0018499
InChI:
InChI=1S/C14H18N4O3.C3H6O3/c1-19-10-5-8(6-11(20-2)12(10)21-3)4-9-7-17-14(16)18-13(9)15;1-2(4)3(5)6/h5-7H,4H2,1-3H3,(H4,15,16,17,18);2,4H,1H3,(H,5,6)
SMILES:
CC(C(=O)O)O.COC1=CC(=CC(=C1OC)OC)CC2=CN=C(N=C2N)N
Molecular Formula:
C17H24N4O6
Molecular Weight:
380.4 g/mol
Trimethoprim lactate
CAS No.: 23256-42-0
Reference Standards
VCID: VC0018499
Molecular Formula: C17H24N4O6
Molecular Weight: 380.4 g/mol
| CAS No. | 23256-42-0 |
|---|---|
| Product Name | Trimethoprim lactate |
| Molecular Formula | C17H24N4O6 |
| Molecular Weight | 380.4 g/mol |
| IUPAC Name | 2-hydroxypropanoic acid;5-[(3,4,5-trimethoxyphenyl)methyl]pyrimidine-2,4-diamine |
| Standard InChI | InChI=1S/C14H18N4O3.C3H6O3/c1-19-10-5-8(6-11(20-2)12(10)21-3)4-9-7-17-14(16)18-13(9)15;1-2(4)3(5)6/h5-7H,4H2,1-3H3,(H4,15,16,17,18);2,4H,1H3,(H,5,6) |
| Standard InChIKey | IIZVTUWSIKTFKO-UHFFFAOYSA-N |
| SMILES | CC(C(=O)O)O.COC1=CC(=CC(=C1OC)OC)CC2=CN=C(N=C2N)N |
| Canonical SMILES | CC(C(=O)O)O.COC1=CC(=CC(=C1OC)OC)CC2=CN=C(N=C2N)N |
| Description | Trimethoprim is a bactericidal dihydrofolate reductase inhibitor. Trimethoprim prevents bacteria from taking up folic acid which is used to synthesize the essential DNA nucleotide thymine. |
| Solubility | 57.1 [ug/mL] |
| Reference | Weir, D. G., and J. Scott. /Mechanism of the Antimicrobial Drug Trimethoprim Revisited./PubMed (2000): 2519-524. www.ncbi.gov. 14 Dec. 2000. Web. 21 Aug. 2012.Kneifel W. and Leonhardt W., Testing of different antibiotics against Gram-positive and Gram-negative bacteria isolated from plant tissue culture. Plant Cell, Tissue and Organ Culture, Vol. 29, pp. 139-144, 1992.Pollock K., Barfield D.G. and Shields R., The toxicity of antibiotics to plant cell cultures. Plant cell reports, Vol. 2, pp. 36-39, 1983. |
| PubChem Compound | 3084396 |
| Last Modified | Nov 11 2021 |
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